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Compound of Interest

Compound Name: hSMG-1 inhibitor 11e

Cat. No.: B8191549 Get Quote

For researchers, scientists, and drug development professionals utilizing hSMG-1 inhibitor
11e, a potent and selective kinase inhibitor, adherence to proper disposal and handling

protocols is paramount to ensure laboratory safety and environmental compliance.[1][2][3] This

guide provides essential, step-by-step procedures for the safe management of hSMG-1
inhibitor 11e waste.

Chemical and Physical Properties
A thorough understanding of the inhibitor's properties is fundamental to safe handling and

disposal.

Property Value

Molecular Formula C26H27N7O3S

Molecular Weight 517.60 g/mol

Appearance Solid powder

Solubility DMSO: 50 mg/mL (96.60 mM)

Storage (Solid) -20°C for 3 years

Storage (In Solvent) -80°C for 1 year

Data sourced from multiple suppliers and may vary slightly.[1][4][5]
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Disposal of hSMG-1 Inhibitor 11e
Proper disposal of hSMG-1 inhibitor 11e, as with any small molecule inhibitor, must be

conducted in accordance with prevailing country, federal, state, and local regulations.[6] The

following procedures are based on general best practices for laboratory chemical waste.

Step 1: Waste Segregation and Collection

Solid Waste:

Collect all solid waste contaminated with hSMG-1 inhibitor 11e, including unused or

expired neat compound, contaminated personal protective equipment (PPE) such as

gloves and lab coats, and any contaminated lab supplies (e.g., weigh boats, pipette tips,

vials).

Place all solid waste into a designated, clearly labeled, and sealable hazardous waste

container. The container should be made of a material compatible with the chemical.

Liquid Waste:

Solutions containing hSMG-1 inhibitor 11e, such as stock solutions in DMSO, should be

collected in a separate, sealed, and clearly labeled hazardous liquid waste container.

Do not mix this waste with other incompatible chemical waste streams.

Contaminated Sharps:

Any sharps (e.g., needles, razor blades) contaminated with hSMG-1 inhibitor 11e must

be disposed of in a designated sharps container that is puncture-resistant and leak-proof.

Step 2: Labeling and Storage

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "hSMG-1 inhibitor 11e".

Include the concentration and solvent if it is a liquid waste.
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Store the waste containers in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials, until they are collected for disposal.

Step 3: Professional Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Never dispose of hSMG-1 inhibitor 11e down the drain or in regular trash.[6]

Accidental Release Measures
In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

environmental contamination.

Personal Precautions:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety

goggles, and chemical-resistant gloves. Avoid breathing vapors, mist, dust, or gas.[6]

Containment and Cleaning:

For small spills of the solid compound, carefully sweep or scoop the material into a

designated hazardous waste container. Avoid generating dust.

For liquid spills, absorb the solution with an inert, non-combustible absorbent material

such as vermiculite, sand, or earth.[6]

Place the absorbent material into a sealed, labeled hazardous waste container.

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

Collect all cleaning materials as hazardous waste.
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Environmental Precautions:

Prevent the spilled material from entering drains, sewers, or watercourses.[6]

First Aid Measures
In case of exposure, follow these immediate first aid procedures.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[6]

Skin Contact

Remove contaminated clothing and shoes.

Rinse the affected skin area thoroughly with

large amounts of water for at least 15 minutes.

Seek medical attention if irritation develops.[6]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, provide artificial respiration.

Seek immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of hSMG-1
inhibitor 11e.
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Caption: Waste Disposal Workflow for hSMG-1 Inhibitor 11e.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for hSMG-1
Inhibitor 11e]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8191549#hsmg-1-inhibitor-11e-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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